2-Chlorocetirizine

Specification

• CAS No.: 83881-59-8
• Molecular Formula: C21H25ClN2O3
• Molecular Weight: 388.9
• IUPAC Name: 2-[2-[4-[(2-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetic acid
• Standard InChI: InChI=1S/C21H25ClN2O3/c22-19-9-5-4-8-18(19)21(17-6-2-1-3-7-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26/h1-9,21H,10-16H2,(H,25,26)
• SMILES: C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=CC=C3Cl

Introduction

Chemical Identity and Structure

2-Chlorocetirizine is a piperazine derivative with the molecular formula C21H25ClN2O3 and a molecular weight of 388.888 g/mol. The compound features a diphenylmethyl group (with one chlorinated phenyl ring), a piperazine ring, an ethoxy linker, and an acetic acid moiety. The chlorine atom is positioned at the 2-position of one phenyl ring, differentiating it from cetirizine which has the chlorine at the 4-position.

Structural Information

The structural characteristics of 2-Chlorocetirizine are summarized in the following table:

Parameter	Value
IUPAC Name	2-[2-[4-[(2-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetic acid
CAS Number	83881-59-8
Molecular Formula	C21H25ClN2O3
Molecular Weight	388.888 g/mol
Stereochemistry	RACEMIC
Optical Activity	(+/-)
Defined Stereocenters	0/1

Molecular Identifiers and Representations

For computational chemistry and database searching purposes, several molecular identifiers are available:

Identifier Type	Notation
SMILES	OC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=CC=C3Cl
InChI	InChI=1S/C21H25ClN2O3/c22-19-9-5-4-8-18(19)21(17-6-2-1-3-7-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26/h1-9,21H,10-16H2,(H,25,26)
InChIKey	AMWZYEYIOPBLEO-UHFFFAOYSA-N
PubChem CID	53651410

Nomenclature and Synonyms

2-Chlorocetirizine is known by several names in scientific literature and pharmaceutical standards:

Synonym	Context of Use
2-Chlorocetirizine	Common chemical name
Cetirizine EP Impurity C	European Pharmacopoeia designation
USP 2-Chlorocetirizine	United States Pharmacopoeia designation
2-[2-[4-[(2-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetic Acid	Systematic chemical name
Cetirizine 2-Chloro Analog	Descriptive chemical name
Levocetirizine EP Impurity C	Reference to its relationship with levocetirizine

Physical and Chemical Properties

2-Chlorocetirizine exhibits specific physical and chemical characteristics that are important for its identification, analysis, and handling in laboratory and pharmaceutical settings.

Physical State and Appearance

The compound typically exists as a colorless liquid in its pure form. It can be formulated as either a free base or as a dihydrochloride salt for analytical and research purposes.

Salt Forms and Molecular Weight Variations

The compound can exist in different salt forms, which affects its molecular weight:

Form	Molecular Formula	Molecular Weight (g/mol)
Free base	C21H25ClN2O3	388.89
Dihydrochloride salt	C21H25ClN2O3·2HCl	461.81

Pharmaceutical Relevance

2-Chlorocetirizine holds particular importance in the pharmaceutical sector, primarily in quality control processes.

Analytical Considerations

The detection, identification, and quantification of 2-Chlorocetirizine require specific analytical approaches.

Chromatographic Analysis

As a pharmaceutical impurity, 2-Chlorocetirizine would typically be analyzed using:

• High-Performance Liquid Chromatography (HPLC)

• Liquid Chromatography-Mass Spectrometry (LC-MS)

• Thin-Layer Chromatography (TLC)

These techniques are essential for monitoring the purity of cetirizine drug substances and finished pharmaceutical products.

Comparison with Cetirizine and Related Compounds

Understanding the similarities and differences between 2-Chlorocetirizine and related compounds provides context for its significance.

Structural Comparison with Cetirizine

Both 2-Chlorocetirizine and cetirizine share the same molecular formula (C21H25ClN2O3) and similar molecular weight (~388.9 g/mol). The key difference lies in the position of the chlorine atom on one of the phenyl rings (2-position versus 4-position).

Relationship to Levocetirizine

Levocetirizine is the R-enantiomer of cetirizine and is also used as an antihistamine medication. 2-Chlorocetirizine is classified as an impurity in levocetirizine preparations as well.